Cas no 759-58-0 (Ethyl 2-Cyano-3-methylbut-2-enoate)

• Product name: Ethyl 2-Cyano-3-methylbut-2-enoate
• CAS No: 759-58-0
• MF: C₈H₁₁NO₂
• MW: 153.17844
• MDL: MFCD00009135
• CID: 83032
• PubChem ID: 24858805

Ethyl 2-Cyano-3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Cyano-3-methyl-2-butenoate
• 2-Cyano-3-methyl-but-2-enoic acid ethyl ester
• ethyl 2-cyano-3-methylbut-2-enoate
• ETHYL 2-CYANO-3-METHYLCROTONATE
• NSC127868
• 759-58-0
• NSC1074
• SCHEMBL1261327
• NSC 11260
• DTXSID20226821
• NSC11260
• Ethyl 2-cyano-3-methyl-2-butenoate #
• NSC-11260
• 2-Butenoic acid,2-cyano-3-methyl-,ethyl ester
• ethylisopropylidenecyanoacetate
• NSC-127868
• FT-0625951
• NSC 127868
• Ethyl isopropylidene(cyano)acetate
• 2-Butenoic acid, 2-cyano-3-methyl-, ethyl ester
• ethyl isopropylidenecyanoacetate
• NSC-1074
• MFCD00009135
• A838562
• AB00963
• Crotonic acid, 2-cyano-3-methyl-, ethyl ester
• Ethyl 2-cyano-3-methyl-2-butenoate, 97%
• CS-10174
• AKOS015838700
• NSC 1074
• InChI=1/C8H11NO2/c1-4-11-8(10)7(5-9)6(2)3/h4H2,1-3H
• DB-056001
• Ethyl 2-Cyano-3-methylbut-2-enoate

• MDL： MFCD00009135
• Inchi： InChI=1S/C8H11NO2/c1-4-11-8(10)7(5-9)6(2)3/h4H2,1-3H3
• InChI Key： PZMDAADKKAXROL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C(C)C)C#N
• BRN： 507839

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Surface Charge: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.014 g/mL at 25 °C(lit.)
• Melting Point: ca 20℃
• Boiling Point: 98-99 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.464(lit.)
• PSA: 50.09000
• LogP: 1.40948
• Solubility: Not determined

Ethyl 2-Cyano-3-methylbut-2-enoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Safety Term：6.1
• Hazard Level：6.1
• HazardClass：6.1
• Packing Group：III
• Packing Group：III
• PackingGroup：III
• Risk Phrases：R20/21/22

Ethyl 2-Cyano-3-methylbut-2-enoate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-Cyano-3-methylbut-2-enoate

Ethyl 2-Cyano-3-methylbut-2-enoate (CAS No. 759-58-0): A Comprehensive Overview

Ethyl 2-Cyano-3-methylbut-2-enoate (CAS No. 759-58-0) is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, finds applications in various synthetic pathways and has been the subject of numerous studies due to its potential in drug development and material science.

The molecular formula of Ethyl 2-Cyano-3-methylbut-2-enoate is C₇H₉NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of a cyano group and an ester functional group makes it a valuable intermediate in organic synthesis. Its structural features not only contribute to its reactivity but also open up possibilities for diverse applications in medicinal chemistry.

In recent years, the compound has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have explored its utility as a precursor in the preparation of heterocyclic compounds, which are known for their pharmacological properties. The cyano group in Ethyl 2-Cyano-3-methylbut-2-enoate can be further functionalized to introduce additional pharmacophores, making it a crucial building block in drug discovery.

One of the most compelling aspects of Ethyl 2-Cyano-3-methylbut-2-enoate is its application in the development of novel therapeutic agents. Studies have demonstrated its potential in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The ester group provides a site for further modifications, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made it a preferred choice for researchers looking to develop new drugs with improved efficacy and reduced side effects.

The compound's reactivity also makes it useful in material science applications. For instance, it has been employed in the synthesis of polymers and coatings that exhibit enhanced durability and chemical resistance. These properties are particularly valuable in industries where materials are exposed to harsh conditions, such as automotive and aerospace manufacturing.

Advances in synthetic methodologies have further expanded the applications of Ethyl 2-Cyano-3-methylbut-2-enoate. Recent developments in catalytic processes have enabled more efficient and environmentally friendly routes to produce this compound, reducing waste and energy consumption. Such innovations align with global efforts to promote sustainable chemistry practices.

The pharmaceutical industry has also benefited from these advancements. The ability to produce high-purity batches of Ethyl 2-Cyano-3-methylbut-2-enoate has streamlined drug development pipelines, allowing for faster translation of laboratory discoveries into clinical trials. This has been particularly crucial in addressing emerging health challenges where rapid development of effective treatments is essential.

In conclusion, Ethyl 2-Cyano-3-methylbut-2-enoate (CAS No. 759-58-0) is a multifaceted compound with significant implications in both chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and advanced materials. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing global health and industrial challenges.